Cas no 101722-12-7 (4-[4-(4-cyanophenyl)piperazin-1-yl]benzonitrile)

4-[4-(4-cyanophenyl)piperazin-1-yl]benzonitrile structure
101722-12-7 structure
Product Name:4-[4-(4-cyanophenyl)piperazin-1-yl]benzonitrile
CAS No:101722-12-7
MF:C18H16N4
MW:288.34644317627
CID:1130528
PubChem ID:568411
Update Time:2025-04-20

4-[4-(4-cyanophenyl)piperazin-1-yl]benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-[4-(4-cyanophenyl)piperazin-1-yl]benzonitrile
    • SureCN2384959
    • NSC725902
    • 4,4-piperazinediyl)bisbenzonitrile
    • 1.4-Bis-&lt
    • 4-cyan-phenyl&gt
    • -piperazin
    • CHEMBL1946713
    • 4,4'-piperazine-1,4-diyl-bis-benzonitrile
    • ACMC-20b9us
    • 4,4'-(piperazine-1,4-diyl)bisbenzonitrile
    • N,N'-bis(4-cyanophenyl)piperazine
    • AC1LC2IH
    • 1,4-Bis[p-cyanophenyl]piperazine
    • Benzonitrile, 4,4'-(1,4-piperazinediyl)bis-
    • CTK0G8035
    • 4,4'-(1,4-piperazinediyl)bisbenzonitrile
    • SureCN2384959; NSC725902; 4,4-piperazinediyl)bisbenzonitrile; 1.4-Bis-< 4-cyan-phenyl> -piperazin; CHEMBL1946713; 4,4'-piperazine-1,4-diyl-bis-benzonitrile; ACMC-20b9us; 4,4'-(piperazine-1,4-diyl)bisbenzonitrile; N,N'-bis(4-cyanophenyl)piperazine; AC1LC2IH; 1,4-Bis[p-cyanophenyl]piperazine; Benzonitrile, 4,4'-(1,4-piperazinediyl)bis-; CTK0G8035; 4,4'-(1,4-piperazinediyl)bisbenzonitrile;
    • 4,4'-(piperazine-1,4-diyl)dibenzonitrile
    • NSC-725902
    • SCHEMBL2384959
    • 101722-12-7
    • DTXSID00340897
    • Inchi: 1S/C18H16N4/c19-13-15-1-5-17(6-2-15)21-9-11-22(12-10-21)18-7-3-16(14-20)4-8-18/h1-8H,9-12H2
    • InChI Key: RLQAJUVIPVAGHR-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(C#N)=CC=2)CCN(C2C=CC(C#N)=CC=2)CC1

Computed Properties

  • Exact Mass: 288.13768
  • Monoisotopic Mass: 288.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 54.1Ų

Experimental Properties

  • PSA: 54.06
  • LogP: 2.88656
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